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Compound of Interest

Compound Name: 2,6-Dichloropyridine-4-methanol
CAS No.: 101990-69-6
Cat. No.: B031471
Get Quote
. J

Strategic Significance & Applications

2,6-Dichloropyridine-4-methanol is a versatile intermediate due to the reactivity of its 2,6-
dichloro positions (susceptible to nucleophilic aromatic substitution, SNAr) and the 4-
hydroxymethyl handle (amenable to oxidation, halogenation, or etherification).[1]

e Drug Discovery: Serves as a scaffold for c-Met and ALK kinase inhibitors (e.g., Crizotinib
analogs) where the pyridine ring acts as a bioisostere for phenyl rings, improving solubility
and metabolic stability.[1]

» Agrochemicals: A key precursor for fungicides and insecticides requiring a 2,6-disubstituted
pyridine core.

Retrosynthetic Analysis

The most robust industrial and laboratory route proceeds via the reduction of 2,6-
dichloroisonicotinic acid derivatives. This avoids the regioselectivity issues often encountered in
direct lithiation of 2,6-dichloropyridine.
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Figure 1: Retrosynthetic pathway from commodity chemical Citrazinic Acid.[1]

Primary Synthesis Protocol: Ester Reduction Route

This route is preferred for its scalability, safety profile, and high yields (>85% overall).[1]

Step 1: Chlorination of Citrazinic Acid

Conversion of the dihydroxy acid to the dichloro acid using phosphorus oxychloride (

).

+ Reagents: Citrazinic acid (1.0 eq), Tetraethylammonium chloride (1.0 eq),
(excess).

¢ Mechanism: Vilsmeier-Haack type chlorination where the quaternary ammonium salt acts as
a phase-transfer catalyst/activator, improving yield and reducing reaction time.
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Protocol:

e Suspend Citrazinic acid (10.35 g, 66.7 mmol) and tetraethylammonium chloride (11.05 g,
66.7 mmol) in

(20 mL).

e Heat the mixture to 130°C for 18 hours, then raise to 145°C for 2 hours to ensure complete
conversion.

» Critical Safety Step (Quenching): Cool the mixture to room temperature. Slowly pour the
reaction mass onto 150 g of crushed ice with vigorous stirring. Maintain temperature <20°C
to prevent violent boiling.

o Extract the aqueous slurry with Ethyl Acetate (3 x 100 mL).
e Dry combined organics over
and concentrate in vacuo.
e Yield: ~89% (White solid).
Step 2: Esterification
Conversion of the acid to methyl ester to facilitate mild reduction.
e Reagents: 2,6-Dichloroisonicotinic acid, Methanol,
(cat).[1]
Protocol:
» Dissolve the acid (10 g) in Methanol (100 mL).
e Add conc.

(0.5 mL) dropwise.

e Reflux for 24 hours.
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e Concentrate the solvent, dissolve residue in DCM, and wash with sat.

to remove unreacted acid.

e Dry and concentrate to obtain Methyl 2,6-dichloroisonicotinate.

Step 3: Selective Reduction to Alcohol

Reduction of the ester using Sodium Borohydride (
).[11[3]
o Reagents: Methyl 2,6-dichloroisonicotinate,

, Methanol/Ethanol.[1]

o Thermodynamics: Exothermic; requires cooling.
Protocol:

o Dissolve Methyl 2,6-dichloroisonicotinate (5.0 g, 24.3 mmol) in Methanol (50 mL). Cool to
0°C.

o Add

(0.92 g, 24.3 mmol) portion-wise over 30 minutes. Note: Hydrogen gas evolution.

» Allow to warm to room temperature (25°C) and stir for 4 hours. Monitor by TLC
(Hexane:EtOAc 3:1).[1]

e Quench: Add Acetone (5 mL) or sat.

solution carefully to destroy excess hydride.

o Concentrate methanol, dilute with water, and extract with DCM.
 Purification: Recrystallize from hexane/ethyl acetate if necessary.

 Yield: 90-95%.
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Analytical Characterization

Property Value Notes

Appearance White crystalline solid

Significantly higher than the

Melting Point 134 -138°C precursor 2,6-dichloropyridine
(87°C).[1]
Molecular Weight 178.02 g/mol
- Soluble in MeOH, DMSO, ) ]
Solubility Sparingly soluble in water.
DCM
Typical

NMR Data (DMSO-
, 400 MHz):

e 7.52 (s, 2H): Aromatic protons at C3 and C5.[1] (Shifted upfield from acid precursor due to
loss of carbonyl).[1]

e 5.60 (t, 1H): Hydroxyl proton (-OH), couples with methylene.[1]
e 4.60 (d, 2H): Methylene protons (-

))-[1]

Alternative Route: Regioselective Lithiation

For laboratories equipped for cryogenic organometallic chemistry, a direct route exists.

o
2,6-Dichloropyridine LDA/-78°C 4-Lithio Species DMFE (QuenCh) = NaBH4 / MeOH =

Click to download full resolution via product page

Figure 2: Direct lithiation route.[1] Note: Requires strict temperature control to prevent 3-
lithiation.[1]
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e Mechanism: Lithium Diisopropylamide (LDA) at -78°C favors lithiation at the 4-position due to
the directing effect of the ring nitrogen and steric blocking by the 2,6-chlorines (though 3-
lithiation is competitive if temperature rises).[1]

e Pros: Fewer steps.

e Cons: Requires cryogenic conditions; regioselectivity can be variable (97:3 favored at 4-
position with specific bases like TMPMgCI[1]-LiCl).[1][3]

Safety & Handling

¢ Phosphorus Oxychloride (

): Highly toxic and corrosive.[1] Reacts violently with water producing HCI gas and
Phosphoric acid. Never add water directly to a bottle of

. Always quench reaction mixtures into a large excess of ice.

e Sodium Borohydride (

): Flammable solid.[1] Releases flammable hydrogen gas upon contact with acids or during
reaction with alcohols. Ensure good ventilation.

e 2,6-Dichloropyridine-4-methanol: Classified as Acute Tox. 3 (Oral).[1] Handle with gloves
and dust mask.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. 2,6-DICHLOROPYRIDINE-4-THIOL | CAS#:33256-13-2 | Chemsrc [chemsrc.com]

3. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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